Cas no 148014-06-6 (3-Isoxazolecarbonitrile,5-(1,1-dimethylethyl)-)

• Product Name: 3-Isoxazolecarbonitrile,5-(1,1-dimethylethyl)-
• CAS No: 148014-06-6
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• CID: 100600
• PubChem ID: 45099001
• Update Time: 2025-04-18

3-Isoxazolecarbonitrile,5-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarbonitrile,5-(1,1-dimethylethyl)-
• 3-Isoxazolecarbonitrile,5-(1,1-dimethylethyl)-(9CI)
• CS-0377268
• 148014-06-6
• 5-(tert-Butyl)isoxazole-3-carbonitrile

• Inchi： 1S/C8H10N2O/c1-8(2,3)7-4-6(5-9)10-11-7/h4H,1-3H3
• InChI Key： OCCLOARPNRWLBL-UHFFFAOYSA-N
• SMILES： O1C(=CC(C#N)=N1)C(C)(C)C

Computed Properties

• Exact Mass: 150.0794
• Monoisotopic Mass: 150.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 49.82

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles